Cas no 23164-47-8 (Phosphonochloridic acid, methyl-, butyl ester)

• Product Name: Phosphonochloridic acid, methyl-, butyl ester
• CAS No: 23164-47-8
• MF: C₅H₁₂ClO₂P
• MW: 170.574341773987
• CID: 1413211
• PubChem ID: 12459481
• Update Time: 2025-06-08

Phosphonochloridic acid, methyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonochloridic acid, methyl-, butyl ester
• Methylchloridophosphonic acid butyl ester
• methyl-phosphonic acid butyl ester chloride
• BUTYL METHYLPHOSPHONOCHLORIDATE
• butyl chloro(methyl)phosphinate
• JQAAUQJMUJWSPY-UHFFFAOYSA-N
• butylchloro(methyl)phosphinate
• 23164-47-8
• 1-[chloro(methyl)phosphoryl]oxybutane
• EN300-7470673

• Inchi： 1S/C5H12ClO2P/c1-3-4-5-8-9(2,6)7/h3-5H2,1-2H3
• InChI Key： JQAAUQJMUJWSPY-UHFFFAOYSA-N
• SMILES： ClP(C)(=O)OCCCC

Computed Properties

• Exact Mass: 170.02646
• Monoisotopic Mass: 170.0263443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid esters

Additional information on Phosphonochloridic acid, methyl-, butyl ester

Recent Advances in the Study of Phosphonochloridic Acid, Methyl-, Butyl Ester (CAS: 23164-47-8)

Phosphonochloridic acid, methyl-, butyl ester (CAS: 23164-47-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, agrochemical synthesis, and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Phosphonochloridic acid, methyl-, butyl ester as a key intermediate in the synthesis of novel phosphonate-based inhibitors targeting bacterial enzymes. The study demonstrated that this compound exhibits high reactivity in nucleophilic substitution reactions, making it a versatile building block for the development of antimicrobial agents. The researchers also highlighted its stability under physiological conditions, which is a critical factor for its potential use in drug formulations.

In the agrochemical sector, a recent report from the European Journal of Agrochemicals detailed the use of Phosphonochloridic acid, methyl-, butyl ester in the synthesis of organophosphorus pesticides. The study emphasized its efficacy as a precursor for compounds with insecticidal and herbicidal properties. Notably, the researchers identified a novel catalytic pathway that enhances the yield and purity of the final products, thereby reducing environmental impact.

Another significant advancement comes from material science, where Phosphonochloridic acid, methyl-, butyl ester has been utilized in the development of flame-retardant polymers. A 2024 study in Advanced Materials showcased its incorporation into polymer matrices, resulting in materials with improved thermal stability and reduced flammability. This application is particularly relevant for industries requiring high-performance materials, such as aerospace and electronics.

Despite these promising developments, challenges remain in the large-scale production and handling of Phosphonochloridic acid, methyl-, butyl ester due to its sensitivity to moisture and potential toxicity. Ongoing research is focused on optimizing synthetic protocols and developing safer handling procedures to mitigate these risks. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, Phosphonochloridic acid, methyl-, butyl ester (CAS: 23164-47-8) continues to be a compound of great interest across multiple disciplines. Its unique chemical properties and versatility make it a valuable asset in drug discovery, agrochemical development, and material science. Future research will likely uncover additional applications and refine existing methodologies to maximize its potential.